(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H16F3NO/c20-19(21,22)16-9-7-14(8-10-16)18(24)17-6-2-1-5-15(17)13-23-11-3-4-12-23/h1-10H,11-13H2
• InChI Key: RDSOPGTUACWHRC-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCN1CC2=CC=CC=C2C(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H16F3NO
• DSSTOX Substance ID: DTXSID90643945
• Molecular Weight: 331.3 g/mol
• CAS RN: 898763-59-2

Description

(2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C19H16F3NO and its molecular weight is 331.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The chemical compound , (2-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(4-(trifluoromethyl)phenyl)methanone, has been the subject of various studies focusing on its synthesis, crystal structure, and theoretical analysis. For instance, research on related boric acid ester intermediates with benzene rings has been conducted, detailing the synthesis process through a three-step substitution reaction. These studies confirmed the structures of the compounds using FTIR, NMR spectroscopy, mass spectrometry, and X-ray diffraction. Theoretical studies, including density functional theory (DFT), have provided insights into the molecular structures, electrostatic potential, and physicochemical properties (P. Huang et al., 2021).

Biological Activity and Potential Applications

Further research has explored the biological activity of similar compounds, including their potential as inhibitors for specific enzymes or for use in drug development. For example, a study synthesized a compound as a bioisostere of a known aldose reductase inhibitor, finding it to be significantly more potent in vitro, suggesting potential applications in treating conditions like diabetes mellitus (I. Nicolaou et al., 2004).

Novel Synthesis Methods

Innovative synthesis methods for pyrrole derivatives, including the one-pot synthesis approach, have been developed to improve efficiency and yield. These methods are vital for the economical production of pyrrole derivatives, which are important in various chemical and pharmaceutical applications (R. Kaur & Kapil Kumar, 2018).

Antimicrobial Activity

Some derivatives of the compound have been synthesized and tested for antimicrobial activity, demonstrating potential as new therapeutic agents in combating bacterial infections. The introduction of specific functional groups, such as methoxy groups, has been shown to enhance this activity, indicating the importance of structural modifications in drug design (Satyender Kumar et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have been known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Mode of Action

The exact mode of action of this compound is currently unknown. It is hypothesized that the compound interacts with its targets in a manner similar to other nitrogen-containing heterocycles . These compounds are often employed in pharmaceuticals and bioactive molecules due to their ability to interact with various biological targets .

Biochemical Pathways

For instance, indole derivatives, which also contain a pyrrole ring, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

It is known that the pharmacokinetics of a compound can greatly impact its bioavailability and efficacy .

Result of Action

Compounds with similar structures have been found to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets.